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Compound of Interest

Compound Name: Allyltrichlorosilane

Cat. No.: B085684 Get Quote

An In-depth Technical Guide to the Physical Properties of Allyltrichlorosilane Liquid

For researchers, scientists, and drug development professionals, a thorough understanding of

the physical properties of chemical reagents is paramount for experimental design, safety, and

application. This guide provides a detailed overview of the core physical characteristics of

allyltrichlorosilane (CAS No: 107-37-9), a versatile organosilicon compound.

Core Physical and Chemical Properties
Allyltrichlorosilane is a bifunctional molecule featuring a reactive trichlorosilyl group and an

allyl group, making it a valuable intermediate in various chemical syntheses.[1] It appears as a

colorless to pale yellow liquid with a pungent, irritating odor.[2][3][4][5][6] The compound is

highly flammable and reacts violently with water, necessitating careful handling and storage in

a dry, inert environment.[2][7][8]

Quantitative Physical Data
The following table summarizes the key physical properties of allyltrichlorosilane, compiled

from various sources.
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Property Value Citations

Molecular Formula C₃H₅Cl₃Si [9][10]

Molecular Weight 175.51 - 175.52 g/mol [1][3][5]

Density 1.200 - 1.215 g/mL at 20-25 °C [2][8][9]

Boiling Point
116 - 117.5 °C at 750-760

mmHg
[1][2][3][9]

Melting Point 35 °C [1][5][9]

Flash Point 18 - 35 °C (64.4 - 95 °F) [2][5][8][9]

Refractive Index n20/D 1.443 - 1.449 [3][5][9][10]

Vapor Pressure
10 mmHg at 16.1 °C; 53

mmHg at 47.5 °C
[5][9]

Vapor Density >1 (Air = 1) [5][9][11]

Solubility

Soluble in acetonitrile, THF,

dichloromethane, toluene, and

benzene.[9][12] Reacts

violently with water and is

incompatible with protic

solvents and ketones.[2][9][12]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties listed above

are not explicitly detailed in the cited literature. However, these values are typically determined

using standard laboratory procedures as outlined below:

Boiling Point: Determined by distillation at a specific pressure (e.g., atmospheric pressure,

760 mmHg), measuring the temperature at which the liquid and vapor phases are in

equilibrium.

Density: Typically measured using a pycnometer or a digital density meter, which calculates

the mass per unit volume of the liquid at a specified temperature (e.g., 25 °C).
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Refractive Index: Measured using a refractometer, which determines the extent to which light

is bent when it passes through the liquid. The measurement is usually taken at a standard

wavelength (the D-line of sodium, 589 nm) and temperature (20 °C).

Flash Point: Determined using either an open-cup or closed-cup apparatus. The liquid is

heated, and an ignition source is periodically passed over the surface until a flash is

observed, indicating the lowest temperature at which the vapor can form an ignitable mixture

with air.

Logical Relationships and Applications
Allyltrichlorosilane's utility stems from its dual reactivity. The trichlorosilyl group is susceptible

to hydrolysis and alcoholysis, while the allyl group can participate in various organic reactions.

Logical Workflow of Allyltrichlorosilane

Key Reactions
Primary Applications

Allyltrichlorosilane
(H₂C=CHCH₂SiCl₃)

Hydrolysis / Alcoholysis
(Reacts with H₂O, ROH)Si-Cl bonds react

HydrosilylationC=C bond reacts

Allylation
Allyl group transfer

Surface Modification
(e.g., Glass, Metals)

Forms silanols for surface binding

Silicone Polymer Synthesis

Forms siloxane bonds

Incorporates into polymers

Organic Synthesis Intermediate
Adds allyl group to substrates
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Caption: Logical workflow of Allyltrichlorosilane's reactivity and applications.

Safety and Handling
Allyltrichlorosilane is a corrosive and flammable liquid that reacts violently with water,

moisture, and alcohols to produce corrosive hydrogen chloride gas.[2] It can cause severe

burns to the skin, eyes, and respiratory tract.[4][7] Therefore, it must be handled in a chemical

fume hood with appropriate personal protective equipment, including gloves, safety goggles,

and a face shield.[4][8] Storage should be in a tightly sealed container under an inert

atmosphere (e.g., nitrogen), in a cool, dry, and well-ventilated area away from sources of

ignition.[4][7][8] In case of fire, carbon dioxide or dry chemical extinguishers should be used;

water or foam are unsuitable due to the violent reaction.[2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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